2-Pyrrolidinecarboxamide, N-[(1R,2R)-2-[(4-methylbenzoyl)amino]cyclohexyl]-, (2S)-

• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[2-[(4-methylbenzoyl)amino]cyclohexyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H27N3O2/c1-13-8-10-14(11-9-13)18(23)21-15-5-2-3-6-16(15)22-19(24)17-7-4-12-20-17/h8-11,15-17,20H,2-7,12H2,1H3,(H,21,23)(H,22,24)
• InChI Key: AMTBGVLLMVYMNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2CCCCC2NC(=O)C3CCCN3

Description

This compound is a stereochemically defined pyrrolidinecarboxamide derivative. Its structure includes:

• An N-[(1R,2R)-2-[(4-methylbenzoyl)amino]cyclohexyl] substituent, featuring a cyclohexyl group with dual stereocenters (1R,2R) and a 4-methylbenzoyl amide moiety. This group introduces hydrophobic and aromatic interactions, critical for target binding in biological systems.
• The 4-methylbenzoyl substituent enhances lipophilicity and may influence metabolic stability.

The compound’s stereochemistry (1R,2R and 2S) is pivotal for its activity, as enantiomeric differences could drastically alter binding affinity or selectivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares key structural and physicochemical features of the target compound with analogs from the evidence:

Compound Name/ID	Molecular Weight	Key Substituents	Stereochemistry	Notable Properties/Applications
Target Compound	~389.5*	4-Methylbenzoyl, cyclohexylamide	(1R,2R)-cyclohexyl; (2S)-pyrrolidine	High lipophilicity; potential protease inhibition inferred from structural analogs .
(2S)-N-[(1S,2R)-2-Hydroxy-1,2-diphenylethyl]-2-pyrrolidinecarboxamide ()	310.4	Diphenylethyl, hydroxy	(1S,2R)-diphenylethyl; (2S)-pyrrolidine	Hydroxy group improves solubility; used in chiral catalysis .
N-[(3-chlorophenyl)methyl]-1-(2-cyclopentylacetyl)-(2S)-pyrrolidinecarboxamide ()	348.9	3-Chlorophenylmethyl, cyclopentylacetyl	(2S)-pyrrolidine	High hydrophobicity; cyclopentyl may enhance membrane permeability .
N-[(1S,2S)-2-[[(dimethylamino)cyclohexyl]amino]diphenylethyl]-3,5-bis(trifluoromethyl)benzenesulfonamide ()	672.7	Trifluoromethylbenzenesulfonamide, dimethylaminocyclohexyl	(1S,2S)-diphenylethyl	Bulky sulfonamide group; used as a chiral catalyst in asymmetric synthesis .
MERS 3CL protease inhibitor ()	~600–700	Cyclohexylmethyl, leucine-derived side chain	Multiple stereocenters	Demonstrated antiviral activity against MERS-CoV via protease inhibition .

*Calculated based on molecular formula.

Key Structural and Functional Differences:

Substituent Effects :

• The target compound’s 4-methylbenzoyl group provides moderate hydrophobicity compared to the trifluoromethylbenzenesulfonamide in (highly electron-withdrawing) or the hydroxy-diphenylethyl group in (polar).
• Cyclopentylacetyl () and cyclohexylmethyl () substituents suggest divergent applications: the former may favor CNS penetration, while the latter is optimized for protease binding.

Stereochemical Impact :

• The (1R,2R)-cyclohexyl configuration in the target compound contrasts with the (1S,2S)-diphenylethyl group in , which could lead to opposite enantioselectivity in biological targets.
• The (2S)-pyrrolidine configuration is conserved in and , suggesting shared conformational preferences for binding.

Physicochemical Properties: Solubility: Hydroxy-containing analogs () likely exhibit better aqueous solubility than the target compound or ’s chlorophenyl derivative. Metabolic Stability: The 4-methylbenzoyl group in the target compound may resist oxidative metabolism better than the thiazolidinone in , which is prone to ring-opening reactions.

Biological Activity :

• While direct data are unavailable, protease inhibitor analogs () imply the target compound could inhibit enzymes via amide-mediated hydrogen bonding.
• In contrast, ticagrelor (), a structurally complex pyrrolidine derivative, highlights the scaffold’s versatility in cardiovascular therapeutics.

Research Findings and Inferences

• Synthetic Challenges: The target compound’s stereocenters necessitate asymmetric synthesis techniques, such as chiral auxiliaries (e.g., diphenylethanolamine in ) or enzymatic resolution .
• Replacement with trifluoromethyl () or chlorophenyl () groups may alter electronic properties and binding kinetics.
• Pharmacological Potential: Based on analogs, the compound may show promise in antiviral or antiplatelet therapies, though specific assays are required for validation .

Q & A

Q. What are the key considerations for synthesizing this compound, and how can stereochemical integrity be maintained?

The synthesis involves multi-step reactions, including nucleophilic substitutions and cyclization, with strict control of reaction conditions. For example, chiral catalysts (e.g., (R,R)- or (S,S)-ligands) are critical for preserving the (1R,2R)-cyclohexyl and (2S)-pyrrolidine configurations. Solvents like dimethylformamide (DMF) or dichloromethane (DCM) are used under inert atmospheres, and intermediates are purified via column chromatography. Reaction temperatures (0–25°C) and pH adjustments (using bases like triethylamine) are optimized to minimize racemization .

Q. Which analytical methods are recommended for purity assessment and structural confirmation?

High-performance liquid chromatography (HPLC) with chiral columns ensures enantiomeric purity (>98%), while nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-COSY) confirms stereochemistry. Mass spectrometry (HRMS) validates molecular weight, and infrared (IR) spectroscopy identifies functional groups (e.g., amide C=O stretch at ~1650 cm⁻¹). X-ray crystallography may resolve ambiguities in complex stereochemical arrangements .

Q. What safety protocols are essential for handling this compound in the laboratory?

• Handling : Use fume hoods to avoid inhalation of dust/aerosols. Wear nitrile gloves, lab coats, and safety goggles. Local exhaust ventilation is required during weighing or transfer .
• Storage : Keep in airtight containers at 2–8°C, protected from light and oxidizing agents. Long-term storage may degrade the compound, requiring periodic purity checks .
• Spills : Collect solids with a HEPA-filter vacuum and dispose via hazardous waste channels .

Advanced Research Questions

Q. How does stereochemistry influence biological activity, and what strategies mitigate off-target interactions?

The (1R,2R)-cyclohexyl and (2S)-pyrrolidine moieties dictate binding affinity to enzymes like proteases or kinases. Molecular docking studies (using software like AutoDock Vina) reveal that the (2S)-configuration aligns with hydrophobic pockets in target proteins. To reduce off-target effects, structure-activity relationship (SAR) studies modify substituents (e.g., replacing 4-methylbenzoyl with halogenated analogs) while monitoring IC₅₀ shifts in enzymatic assays .

Q. How can researchers resolve contradictions in reported bioactivity data across studies?

Discrepancies often arise from variations in assay conditions (e.g., cell line selection, compound concentration). For example:

• In vitro vs. in vivo models : Liver microsomal stability assays may show rapid metabolism, while in vivo studies report prolonged half-life due to protein binding .
• Dosage : Sub-micromolar concentrations inhibit Enzyme X in kinase assays, but millimolar doses are required in cell-based assays due to poor membrane permeability. Use orthogonal methods (e.g., surface plasmon resonance for binding affinity vs. flow cytometry for cellular uptake) to validate results .

Q. What advanced techniques characterize the compound’s interaction with biological targets?

• Isothermal Titration Calorimetry (ITC) : Quantifies binding thermodynamics (ΔG, ΔH) between the compound and targets like G-protein-coupled receptors .
• Cryo-Electron Microscopy (Cryo-EM) : Visualizes compound-induced conformational changes in large protein complexes (e.g., ribosomes) at near-atomic resolution .
• Metabolomics : LC-MS/MS tracks metabolic stability and identifies reactive metabolites in hepatocyte models .

Methodological Tables

Table 1. Key Synthetic Parameters for Intermediate Purification

Step	Reagent/Condition	Yield (%)	Purity (HPLC)
Cyclohexylamine coupling	DCM, EDC/HOBt, 0°C	75	92%
Pyrrolidine ring closure	NaBH₄, MeOH, reflux	68	89%
Final recrystallization	Ethyl acetate/hexane	85	99%

Table 2. Comparison of Bioactivity in Different Assays

Assay Type	Target	IC₅₀ (nM)	Model System	Reference
Kinase inhibition	EGFR	12.3 ± 1.2	Recombinant enzyme
Cell viability	HeLa	450 ± 50	Cancer cell line
In vivo efficacy	Tumor xenograft	10 mg/kg	Mouse model